![molecular formula C10H17NO4S2 B017557 Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate CAS No. 106762-11-2](/img/structure/B17557.png)
Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate
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Overview
Description
Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate, also known as DDC, is a chemical compound that has been widely used in scientific research for its unique properties. DDC is a potent inhibitor of the enzyme aldehyde dehydrogenase, which plays a crucial role in the metabolism of alcohol and other toxic substances in the body. In
Mechanism of Action
Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate works by binding to the active site of aldehyde dehydrogenase, preventing it from carrying out its normal function. This leads to an accumulation of toxic substances in the body, which can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific toxic substance being studied. In general, this compound can lead to an accumulation of toxic metabolites in the body, which can cause liver damage, neurological damage, and other adverse effects.
Advantages and Limitations for Lab Experiments
One advantage of using Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate in lab experiments is that it is a potent and specific inhibitor of aldehyde dehydrogenase. This makes it a valuable tool for studying the effects of toxic substances on the body. However, this compound also has some limitations. For example, it can be toxic to cells at high concentrations, which can limit its use in some experiments.
Future Directions
There are many potential future directions for research on Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate. One area of interest is the development of new compounds that are more potent and specific inhibitors of aldehyde dehydrogenase. Another area of interest is the use of this compound in combination with other drugs to enhance their effectiveness. Additionally, there is a need for further research on the biochemical and physiological effects of this compound and its potential applications in the treatment of diseases.
Synthesis Methods
Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate can be synthesized through a multi-step process involving the reaction of several chemical compounds. The first step involves the reaction of 2,3-dimethoxycarbonylpropylamine with carbon disulfide to form 2,3-dimethoxycarbonylpropyl dithiocarbamate. This compound is then reacted with methyl iodide to form this compound.
Scientific Research Applications
Dimethyl ((2,3-dimethoxycarbonyl)propyl)carbonimidodithioate has been widely used in scientific research as an inhibitor of aldehyde dehydrogenase. This enzyme plays a crucial role in the metabolism of alcohol and other toxic substances in the body. By inhibiting aldehyde dehydrogenase, this compound can increase the toxicity of these substances, making it a valuable tool for studying their effects on the body.
properties
CAS RN |
106762-11-2 |
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Molecular Formula |
C10H17NO4S2 |
Molecular Weight |
279.4 g/mol |
IUPAC Name |
dimethyl 2-[[bis(methylsulfanyl)methylideneamino]methyl]butanedioate |
InChI |
InChI=1S/C10H17NO4S2/c1-14-8(12)5-7(9(13)15-2)6-11-10(16-3)17-4/h7H,5-6H2,1-4H3 |
InChI Key |
HHMRUUQKFGMVBD-UHFFFAOYSA-N |
SMILES |
COC(=O)CC(CN=C(SC)SC)C(=O)OC |
Canonical SMILES |
COC(=O)CC(CN=C(SC)SC)C(=O)OC |
Origin of Product |
United States |
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